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Compound of Interest

Compound Name: Fibrostatin C

Cat. No.: B1672661

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and biological
activity of Fibrostatin C, a potent inhibitor of prolyl 4-hydroxylase produced by Streptomyces
catenulae subsp. griseospora. This document details the experimental protocols for its
extraction and purification, summarizes key quantitative data, and illustrates its mechanism of
action through signaling pathway diagrams.

Introduction

Fibrostatin C is a naturally occurring small molecule belonging to the naphthoquinone class of
antibiotics. It was discovered as part of a screening program for inhibitors of prolyl 4-
hydroxylase, a critical enzyme in collagen biosynthesis.[1] The producing organism was
identified as Streptomyces catenulae subsp. griseospora, a bacterium known for its ability to
produce a diverse array of secondary metabolites.[1] Fibrostatin C has garnered significant
interest in the scientific community for its potential therapeutic applications in fibrotic diseases
and conditions characterized by excessive collagen deposition.

Physicochemical Properties and Structure

Fibrostatin C is characterized as an orange crystalline substance. While detailed
physicochemical data from the primary literature is limited, its structural class suggests
properties typical of N-acetyl-L-amino acid derivatives. The IUPAC name for Fibrostatin C is
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(2R)-2-acetamido-3-[(1-hydroxy-3,6-dimethoxy-5,8-dioxonaphthalen-2-
yl)methylsulfanyl]propanoic acid.

Biological Activity and Mechanism of Action

Fibrostatin C is a potent and selective inhibitor of prolyl 4-hydroxylase (PH), an enzyme that
plays a crucial role in the post-translational modification of collagen.[2] PH catalyzes the
hydroxylation of proline residues within procollagen chains, a step that is essential for the
formation of the stable triple-helical structure of mature collagen.[2]

By inhibiting PH, Fibrostatin C prevents the proper folding of procollagen molecules within the
endoplasmic reticulum (ER). This leads to the accumulation of underhydroxylated procollagen
precursors, which are subsequently targeted for intracellular degradation.[3] The net effect is a
reduction in the secretion of mature collagen, thereby mitigating the excessive collagen
deposition that is a hallmark of fibrotic conditions.[3]

Signaling Pathway of Collagen Biosynthesis and
Inhibition by Fibrostatin C

The following diagram illustrates the key steps in collagen biosynthesis and the point of
intervention by Fibrostatin C.
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Collagen Biosynthesis and Inhibition by Fibrostatin C
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Fibrostatin C Isolation and Purification Workflow

[Fermentation of S. catenulae)
[Solvent Extraction (Ethyl Acetate))
[Silica Gel Chromatographa

;

[Preparative HPLC}

Crystallization

Pure Fibrostatin C

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1672661?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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